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Compound of Interest

Compound Name:
(r)-3-(3-Chlorophenyl)-beta-

alaninol

CAS No.: 1213949-37-1

Cat. No.: B060215

Get Quote

Comprehensive Safety and Handling Guide: (r)-3-(3-
Chlorophenyl)-beta-alaninol
This guide provides essential safety protocols and operational directives for the handling and

disposal of (r)-3-(3-Chlorophenyl)-beta-alaninol. As a Senior Application Scientist, my

objective is to synthesize established safety principles with practical, field-proven insights to

ensure your team can work with this compound safely and effectively. The following procedures

are designed to create a self-validating system of safety, grounded in authoritative data from

analogous chemical structures.

Disclaimer: Specific safety data for (r)-3-(3-Chlorophenyl)-beta-alaninol is limited. The

guidance herein is expertly extrapolated from Safety Data Sheets (SDS) of closely related

structural analogs, including other isomers and substituted beta-alaninol derivatives. Users

must always perform a site-specific risk assessment before commencing work.
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(r)-3-(3-Chlorophenyl)-beta-alaninol is a chiral building block used in pharmaceutical

research and development. Based on data from its structural analogs, it should be handled as

a compound that is hazardous upon ingestion and can cause significant irritation to the skin

and eyes.

The primary risks stem from direct contact and accidental ingestion. The causality is clear: the

chemical properties that make it a useful reactive intermediate also allow it to interact with

biological tissues, leading to irritation and potential toxicity. Therefore, the core of this safety

protocol is the prevention of direct physical contact and inhalation.

Hazard

Category

GHS

Classification
Signal Word

Hazard

Statement

Authoritative

Source (Analog

Data)

Acute Oral

Toxicity
Category 4 Warning

H302: Harmful if

swallowed.
TCI Chemicals[1]

Skin

Corrosion/Irritatio

n

Category 2 Warning
H315: Causes

skin irritation.
TCI Chemicals[1]

Serious Eye

Damage/Irritation
Category 2 Warning

H319: Causes

serious eye

irritation.

TCI Chemicals[1]

Target Organ

Toxicity (Single

Exposure)

Category 3 Warning

H335: May

cause respiratory

irritation.

Cayman

Chemical[2]

Mandatory Personal Protective Equipment (PPE)
Protocol
A multi-layered PPE approach is mandatory to create a robust barrier between the researcher

and the chemical. This is not merely a checklist but a system designed to mitigate the specific

hazards identified above.
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Primary Equipment: ANSI Z87.1-compliant chemical splash goggles are required at all times.

The tight seal is critical to protect against splashes and fine airborne particles, which could

cause serious eye irritation[1].

Secondary Equipment: When handling larger quantities (>25g) or when there is a significant

risk of splashing, a full-face shield must be worn over the safety goggles. This provides an

additional layer of protection for the entire face.

Skin and Body Protection
Gloves: Chemical-resistant nitrile gloves are the minimum requirement. Always inspect

gloves for tears or punctures before use[3]. For prolonged handling or immersion, consider

thicker butyl gloves.

Expert Insight: The "two-glove" or double-gloving technique is highly recommended. It

provides a critical time buffer in case the outer glove is compromised. Use a proper glove

removal technique (without touching the glove's outer surface) to avoid skin contact[3].

Laboratory Coat: A standard, buttoned lab coat is sufficient for handling small quantities. For

larger-scale operations, a chemical-resistant apron or a disposable chemical-resistant suit

should be worn over the lab coat[4].

Respiratory Protection
Primary Control: All handling of solid (r)-3-(3-Chlorophenyl)-beta-alaninol must be

performed within a certified chemical fume hood to control exposure to airborne dust and

particulates[3]. This is the most effective engineering control to prevent respiratory

irritation[2].

Secondary Control: If a fume hood is not available or during a significant spill cleanup

outside of a hood, a NIOSH-approved respirator with a particulate filter (N95 or better) is

required.

Operational and Engineering Controls
Safe handling is a combination of proper equipment and deliberate, methodical actions.
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Standard Handling Protocol
Preparation: Designate a specific area for handling, preferably within a chemical fume hood.

Ensure all necessary PPE, spill cleanup materials, and waste containers are readily

accessible before bringing the chemical into the workspace.

Aliquotting: If working with the solid form, avoid actions that generate dust, such as scraping

or vigorous shaking[3][5]. Use smooth, careful motions with a spatula.

Work Practices: Keep containers of the chemical sealed when not in use. Do not eat, drink,

or smoke in the laboratory or handling area[1][6].

Post-Handling: After handling, wash hands and any potentially exposed skin thoroughly with

soap and water[1]. Decontaminate the work surface and any equipment used.

Storage Requirements
Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

oxidizing agents[7].

The recommended storage temperature is between 2-8°C, and the container should be

protected from light[8].

Emergency and Spill Response Plan
Immediate and correct response to an emergency can significantly mitigate harm.

First Aid Measures
If Swallowed: Rinse the mouth with water. Do not induce vomiting. Call a poison control

center or doctor immediately for treatment advice[1].

In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected

skin with plenty of soap and water[3][9]. If skin irritation persists, seek medical attention.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids[9][10]. Remove contact lenses if present and

easy to do. Continue rinsing. Seek immediate medical attention.
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If Inhaled: Move the person into fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, give artificial respiration and seek immediate medical attention[3][9].

Spill Cleanup Protocol
A spill should be treated as a critical event requiring a structured response. The following

workflow outlines the necessary steps.
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Spill Occurs

Alert Personnel &
Isolate Area

IMMEDIATE

Assess Spill Size
& Immediate Risk

Don Full PPE:
- Double Nitrile Gloves

- Goggles & Face Shield
- Respirator (if needed)

Proceed if safe

Contain Spill:
Cover with inert absorbent

(e.g., vermiculite, sand)

Carefully Sweep/Scoop
into a Labeled,

Sealable Waste Container

Decontaminate Area
with Soap & Water

Dispose of Waste &
Contaminated PPE via
Licensed Contractor

Spill Secured

Click to download full resolution via product page

Caption: Workflow for chemical spill response.
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Waste Disposal Plan
Proper disposal is a critical final step in the chemical handling lifecycle to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: The material should be disposed of by removal to a licensed chemical

destruction plant or by controlled incineration with flue gas scrubbing[5]. Do not discharge to

sewer systems[5].

Contaminated Materials: All contaminated materials, including used PPE, spill cleanup

absorbents, and empty containers, must be treated as hazardous waste.

Containers: Empty containers should be triple-rinsed with a suitable solvent. The rinsate

must be collected and disposed of as hazardous chemical waste. The rinsed containers can

then be offered for recycling or reconditioning after being punctured to prevent reuse[5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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